Cas no 2247107-59-9 (3,5-Dimethoxy-4-(methoxymethoxy)benzene-1-sulfonyl fluoride)

• Product Name: 3,5-Dimethoxy-4-(methoxymethoxy)benzene-1-sulfonyl fluoride
• CAS No: 2247107-59-9
• MF: C₁₀H₁₃FO₆S
• MW: 280.270025968552
• CID: 5764889
• PubChem ID: 165719436
• Update Time: 2025-05-27

3,5-Dimethoxy-4-(methoxymethoxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2247107-59-9
• 3,5-dimethoxy-4-(methoxymethoxy)benzene-1-sulfonyl fluoride
• EN300-6493356
• 3,5-Dimethoxy-4-(methoxymethoxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C10H13FO6S/c1-14-6-17-10-8(15-2)4-7(18(11,12)13)5-9(10)16-3/h4-5H,6H2,1-3H3
• InChI Key： MZVOXUHOEBVBEB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)OC)OCOC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 280.04168747g/mol
• Monoisotopic Mass: 280.04168747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.4Ų

Additional information on 3,5-Dimethoxy-4-(methoxymethoxy)benzene-1-sulfonyl fluoride

Research Briefing on 3,5-Dimethoxy-4-(methoxymethoxy)benzene-1-sulfonyl fluoride (CAS: 2247107-59-9)

3,5-Dimethoxy-4-(methoxymethoxy)benzene-1-sulfonyl fluoride (CAS: 2247107-59-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is particularly notable for its role as a covalent inhibitor in enzyme studies and drug discovery. Recent research has highlighted its utility in targeting serine hydrolases and other nucleophilic enzymes, making it a valuable tool for probing enzyme mechanisms and developing therapeutic agents.

The compound's unique chemical structure, featuring a sulfonyl fluoride moiety and methoxy substituents, allows it to act as an irreversible inhibitor by forming covalent bonds with active-site residues in target enzymes. This mechanism has been exploited in activity-based protein profiling (ABPP) studies to identify and characterize enzyme function in complex biological systems. Recent publications have demonstrated its efficacy in labeling and inhibiting a broad range of serine hydrolases, which are implicated in various disease pathways, including inflammation, cancer, and metabolic disorders.

One of the most promising applications of 3,5-Dimethoxy-4-(methoxymethoxy)benzene-1-sulfonyl fluoride is in the development of targeted covalent inhibitors for drug discovery. Covalent inhibitors offer several advantages, including prolonged pharmacodynamic effects and the potential to target shallow binding sites that are difficult to address with non-covalent inhibitors. Recent studies have explored the compound's selectivity and reactivity profile, providing insights into its potential as a scaffold for designing next-generation therapeutics. For instance, researchers have modified its core structure to enhance selectivity for specific enzyme families, thereby reducing off-target effects.

In addition to its applications in drug discovery, this compound has also been employed in chemical proteomics to map enzyme activities in disease states. By using activity-based probes derived from 3,5-Dimethoxy-4-(methoxymethoxy)benzene-1-sulfonyl fluoride, scientists have been able to identify dysregulated enzymes in cancer cells and inflammatory tissues. These findings have opened new avenues for biomarker discovery and the development of personalized medicine approaches. Recent work has also explored its use in imaging studies, where fluorescently labeled analogs have been used to visualize enzyme activity in real-time.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as metabolic stability and cell permeability are areas of active research. Recent advancements in prodrug strategies and formulation technologies have shown potential in addressing these limitations, paving the way for in vivo applications. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being leveraged to design more potent and selective inhibitors.

In conclusion, 3,5-Dimethoxy-4-(methoxymethoxy)benzene-1-sulfonyl fluoride (CAS: 2247107-59-9) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications span from enzyme mechanism studies to drug discovery and biomarker identification. Ongoing research continues to uncover new opportunities for this compound, highlighting its potential to contribute to the development of novel therapeutics and diagnostic tools. As the field advances, further optimization and exploration of its derivatives are expected to yield even greater impact in addressing unmet medical needs.